N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine

• Molecular Formula: C12H15NO2S
• Molecular Weight: 237.32 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine
• InChI: InChI=1S/C12H15NO2S/c1-9-3-4-10(2)12(7-9)13-11-5-6-16(14,15)8-11/h3-7,11,13H,8H2,1-2H3
• InChI Key: UICWHXHAKQKZOG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC2CS(=O)(=O)C=C2

Description

N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine is not fully understood, but it is believed to act on the hypothalamus-pituitary-gonadal (HPG) axis, which regulates the production of reproductive hormones in animals. N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine has been shown to increase the expression of gonadotropin-releasing hormone (GnRH) and luteinizing hormone (LH), leading to an increase in testosterone production in male animals. This effect has been attributed to the activation of the G protein-coupled receptor 120 (GPR120) and the subsequent activation of the phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine has been shown to have various biochemical and physiological effects on animals, including an increase in growth and feed intake, an increase in testosterone production, and an improvement in immune function. N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects on various diseases.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine has several advantages for use in lab experiments, including its low toxicity, high purity, and ease of synthesis. However, N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine also has some limitations, including its limited solubility in water and its potential to interact with other chemicals in the experimental system, leading to unintended effects.

Future Directions

There are several future directions for the research on N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine, including further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in various fields. In agriculture, N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine could be further studied for its effects on different species of aquatic animals and its potential to reduce the environmental impact of aquaculture. In medicine, N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine could be further investigated for its potential therapeutic effects on other diseases and its safety profile in humans. In material science, N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine could be utilized as a building block for the synthesis of novel materials with specific properties, such as conductivity or catalytic activity.

Synthesis Methods

N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine can be synthesized through a simple and efficient method that involves the reaction of 2,5-dimethylphenyl isothiocyanate with 2-amino-3,3-dimethylbutanoic acid in the presence of a base. This method has been optimized to yield N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine in high purity and yield, making it a cost-effective option for large-scale production.

Scientific Research Applications

N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine has been extensively studied for its potential applications in various fields, including agriculture, medicine, and material science. In agriculture, N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine has been shown to enhance the growth and feed intake of aquatic animals, such as fish and shrimp, making it a promising feed additive. In medicine, N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine has been investigated for its potential therapeutic effects on various diseases, including cancer, Alzheimer's disease, and diabetes. In material science, N-(2,5-dimethylphenyl)-1,1-dioxo-2,3-dihydrothiophen-3-amine has been utilized as a building block for the synthesis of novel materials with unique properties.